Cas no 2163138-25-6 (2-(3-{(benzyloxy)carbonylamino}-5-(propan-2-yl)oxolan-3-yl)acetic acid)

• Product Name: 2-(3-{(benzyloxy)carbonylamino}-5-(propan-2-yl)oxolan-3-yl)acetic acid
• CAS No: 2163138-25-6
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 6023025
• PubChem ID: 165811033
• Update Time: 2025-10-30

2-(3-{(benzyloxy)carbonylamino}-5-(propan-2-yl)oxolan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(benzyloxy)carbonylamino}-5-(propan-2-yl)oxolan-3-yl)acetic acid
• 2163138-25-6
• EN300-1285831
• 2-(3-{[(benzyloxy)carbonyl]amino}-5-(propan-2-yl)oxolan-3-yl)acetic acid

• Inchi： 1S/C17H23NO5/c1-12(2)14-8-17(11-23-14,9-15(19)20)18-16(21)22-10-13-6-4-3-5-7-13/h3-7,12,14H,8-11H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key： JPLQQICEIPZKPK-UHFFFAOYSA-N
• SMILES： O1CC(CC(=O)O)(CC1C(C)C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(3-{(benzyloxy)carbonylamino}-5-(propan-2-yl)oxolan-3-yl)acetic acid

Recent Advances in the Study of 2-(3-{(benzyloxy)carbonylamino}-5-(propan-2-yl)oxolan-3-yl)acetic acid (CAS: 2163138-25-6)

The compound 2-(3-{(benzyloxy)carbonylamino}-5-(propan-2-yl)oxolan-3-yl)acetic acid (CAS: 2163138-25-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique oxolane ring structure and benzyloxycarbonyl (Cbz) protecting group, has been the subject of several studies aimed at elucidating its biological activity, synthetic pathways, and potential as a drug candidate. Recent research has focused on its role as a key intermediate in the synthesis of bioactive molecules and its interactions with various biological targets.

One of the most notable findings in recent literature is the compound's utility in the synthesis of novel protease inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-(3-{(benzyloxy)carbonylamino}-5-(propan-2-yl)oxolan-3-yl)acetic acid serves as a critical building block in the development of inhibitors targeting viral proteases, including those associated with SARS-CoV-2. The study highlighted the compound's ability to form stable interactions with the active site of the protease, thereby inhibiting its function. This discovery opens new avenues for the design of antiviral therapeutics.

In addition to its antiviral potential, recent investigations have explored the compound's application in cancer research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-(3-{(benzyloxy)carbonylamino}-5-(propan-2-yl)oxolan-3-yl)acetic acid exhibit promising activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study attributed this activity to the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis. These findings suggest that further optimization of this scaffold could yield potent anticancer agents.

The synthetic accessibility of 2-(3-{(benzyloxy)carbonylamino}-5-(propan-2-yl)oxolan-3-yl)acetic acid has also been a focus of recent research. A paper in Organic & Biomolecular Chemistry (2023) detailed an efficient, scalable synthesis route for this compound, emphasizing its potential for industrial-scale production. The authors employed a combination of enantioselective catalysis and green chemistry principles to achieve high yields and purity, making the compound more accessible for further pharmacological studies.

Despite these promising developments, challenges remain in fully harnessing the therapeutic potential of 2-(3-{(benzyloxy)carbonylamino}-5-(propan-2-yl)oxolan-3-yl)acetic acid. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the exploration of prodrug strategies and the development of targeted delivery systems to enhance the compound's efficacy and reduce potential side effects.

In conclusion, 2-(3-{(benzyloxy)carbonylamino}-5-(propan-2-yl)oxolan-3-yl)acetic acid (CAS: 2163138-25-6) represents a versatile and promising scaffold in medicinal chemistry. Its applications in antiviral and anticancer drug development, coupled with advances in synthetic methodologies, underscore its potential as a valuable tool in the discovery of new therapeutics. Continued research in this area is expected to yield significant contributions to the field of chemical biology and drug discovery.